Cas no 76160-34-4 (2-(2-Bromobenzoyl)pyridine)

• Product Name: 2-(2-Bromobenzoyl)pyridine
• CAS No: 76160-34-4
• MF: C₁₂H₈BrNO
• MW: 262.102022171021
• MDL: MFCD07699236
• CID: 862161
• PubChem ID: 144752
• Update Time: 2025-06-10

2-(2-Bromobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-BROMOBENZOYL)PYRIDINE
• (2-bromophenyl)(pyridin-2-yl)methanone
• (2-bromophenyl)-pyridin-2-ylmethanone
• (2-bromophenyl)(2-pyridyl)methanone
• 2,7-DICHLORO-1,8-NAPHTHRIDINE
• 2-bromophenyl(2-pyridinyl)methanone
• 2-o-bromobenzoylpyridine
• Methanone,(2-bromophenyl)-2-pyridinyl
• Methanone, (2-bromophenyl)-2-pyridinyl-
• Methanone,(2-bromophenyl)-2-pyridinyl-
• BDA16034
• 9356AE
• (2-Bromophenyl)(2-pyridinyl)methanone #
• DTXSID80227011
• CS-0362856
• MFCD07699236
• 76160-34-4
• AKOS016018602
• HMODYVBYHZJGSW-UHFFFAOYSA-N
• 2-(2-Bromobenzoyl)pyridine

• MDL： MFCD07699236
• Inchi： 1S/C12H8BrNO/c13-10-6-2-1-5-9(10)12(15)11-7-3-4-8-14-11/h1-8H
• InChI Key： HMODYVBYHZJGSW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 260.97900
• Monoisotopic Mass: 260.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Experimental Properties

• PSA: 29.96000
• LogP: 3.07510

Additional information on 2-(2-Bromobenzoyl)pyridine

Introduction to 2-(2-Bromobenzoyl)pyridine (CAS No. 76160-34-4)

2-(2-Bromobenzoyl)pyridine, with the CAS number 76160-34-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a 2-bromobenzoyl group, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular formula of 2-(2-Bromobenzoyl)pyridine is C₁₃H₉BrNO, and its molecular weight is approximately 275.11 g/mol. The compound exhibits excellent thermal stability and solubility in common organic solvents, such as dichloromethane, acetone, and dimethylformamide (DMF). These properties make it an ideal candidate for a wide range of chemical reactions and applications.

In the realm of medicinal chemistry, 2-(2-Bromobenzoyl)pyridine has been extensively studied for its potential as a lead compound in drug discovery. Recent research has highlighted its role in the development of novel anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(2-Bromobenzoyl)pyridine exhibited potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The bromine substituent on the benzoyl group was found to play a crucial role in enhancing the compound's biological activity.

Beyond its medicinal applications, 2-(2-Bromobenzoyl)pyridine has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the fabrication of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Researchers at the University of California, Berkeley, have demonstrated that incorporating 2-(2-Bromobenzoyl)pyridine-based materials into OLED devices can significantly improve their efficiency and stability.

The synthesis of 2-(2-Bromobenzoyl)pyridine typically involves a multi-step process that begins with the reaction of 2-bromoacetophenone with pyridine carboxylic acid or its derivatives. Various catalytic systems have been developed to optimize this reaction, including palladium-catalyzed cross-coupling reactions and base-mediated condensation reactions. These synthetic methods have been refined over the years to achieve high yields and purity levels, making large-scale production feasible.

In addition to its synthetic versatility, 2-(2-Bromobenzoyl)pyridine has been explored for its potential as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals has led to the development of novel catalysts for various chemical transformations. For example, a study published in Inorganic Chemistry Letters reported that complexes formed between 2-(2-Bromobenzoyl)pyridine and palladium exhibited excellent catalytic activity in Suzuki-Miyaura coupling reactions.

The environmental impact of 2-(2-Bromobenzoyl)pyridine is another area of ongoing research. While the compound itself is not classified as hazardous under current regulations, its degradation products and potential environmental fate are subjects of interest. Studies have shown that under controlled conditions, 2-(2-Bromobenzoyl)pyridine can be biodegraded by certain microbial strains, suggesting that it may have a lower environmental impact compared to other aromatic compounds.

In conclusion, 2-(2-Bromobenzoyl)pyridine (CAS No. 76160-34-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and versatile reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, the importance of this compound in advancing scientific knowledge and technological innovation is likely to grow.